Cas no 918945-41-2 (Benzoic acid, 3,5-diamino-, [1,1'-biphenyl]-4-ylmethyl ester)

• Product name: Benzoic acid, 3,5-diamino-, [1,1'-biphenyl]-4-ylmethyl ester
• CAS No: 918945-41-2
• MF: C₂₀H₁₈N₂O₂
• MW: 318.36912
• CID: 768066
• PubChem ID: 71425939

Benzoic acid, 3,5-diamino-, [1,1'-biphenyl]-4-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-diamino-, [1,1'-biphenyl]-4-ylmethyl ester
• (4-phenylphenyl)methyl 3,5-diaminobenzoate
• ([1,1'-Biphenyl]-4-yl)methyl 3,5-diaminobenzoate
• DTXSID90844718
• 918945-41-2

• Inchi： InChI=1S/C20H18N2O2/c21-18-10-17(11-19(22)12-18)20(23)24-13-14-6-8-16(9-7-14)15-4-2-1-3-5-15/h1-12H,13,21-22H2
• InChI Key： MLCKEXFAAJZNIK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC=C(C=C2)COC(=O)C3=CC(=CC(=C3)N)N

Computed Properties

• Exact Mass: 318.136827821g/mol
• Monoisotopic Mass: 318.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 78.3Ų